Cas no 14467-74-4 (Carbamothioic acid,N-ethyl-, S-phenyl ester)

• Product name: Carbamothioic acid,N-ethyl-, S-phenyl ester
• CAS No: 14467-74-4
• MF: C₉H₁₁NOS
• MW: 181.254740953445
• CID: 153931
• PubChem ID: 167102

Carbamothioic acid,N-ethyl-, S-phenyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamothioic acid,N-ethyl-, S-phenyl ester
• S-phenyl N-ethylcarbamothioate
• 4-06-00-01527 (Beilstein Handbook Reference)
• BRN 2251520
• SCHEMBL11844495
• Phenyl- N-ethylthiocarbamate
• Carbamothioic acid, ethyl-, S-phenyl ester
• S-Phenyl ethylcarbamothioate
• S-beta-Phenylthioethyl thiocarbamate
• DTXSID70162780
• Carbamic acid, ethylthio-, 5-phenyl ester
• A13-33082
• 14467-74-4
• AI3-33082
• ethylamino-methanethioic acid S-phenyl ester

• Inchi： InChI=1S/C9H11NOS/c1-2-10-9(11)12-8-6-4-3-5-7-8/h3-7H,2H2,1H3,(H,10,11)
• InChI Key： SYAZQKDGCCZTGA-UHFFFAOYSA-N
• SMILES： CCNC(SC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 181.05623
• Monoisotopic Mass: 181.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.4Ų
• XLogP3: 2.4

Experimental Properties

• PSA: 29.1